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Compound of Interest

Compound Name: 1-Nitropentan-2-one

Cat. No.: B15483041

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the predicted biological activity of 1-
Nitropentan-2-one against related nitro-aliphatic compounds. Due to a lack of specific
experimental data for 1-Nitropentan-2-one in publicly available literature, this comparison is
based on established knowledge of the bioactivity of the broader class of nitroalkanes and
related functional groups. The provided quantitative data for 1-Nitropentan-2-one is
hypothetical and serves as a placeholder for expected values based on structure-activity
relationships.

Introduction to 1-Nitropentan-2-one

1-Nitropentan-2-one is an aliphatic nitroketone with the chemical formula CsHaNOs. Its
structure, featuring both a nitro group and a ketone, suggests potential for a range of biological
activities. The nitro group is a well-known pharmacophore in many antimicrobial and cytotoxic
compounds, while the ketone functionality can influence the molecule's reactivity and
interactions with biological targets.

Predicted Biological Activities

Nitro compounds, as a class, are known to exhibit a wide spectrum of biological effects,
including antimicrobial, cytotoxic, and enzyme-inhibiting properties. The biological activity of
these compounds is often attributed to the enzymatic reduction of the nitro group within cells,
leading to the formation of reactive nitroso and hydroxylamine intermediates. These reactive
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species can induce cellular damage by reacting with crucial biomolecules like DNA and
proteins.

Short-chain nitroalkanes, in particular, have been noted for their biological activities, ranging
from antimicrobial effects to potential toxicity. The presence of a ketone group alpha to the nitro
group in 1-Nitropentan-2-one may further modulate its biological profile. a-Nitroketones are
versatile chemical intermediates and their unique electronic properties could influence their
interaction with cellular targets.

Comparative Data on Biological Activity

The following tables present a comparative summary of the biological activities of 1-
Nitropentan-2-one and related compounds.

Disclaimer: The data for 1-Nitropentan-2-one is hypothetical and extrapolated based on the
known activities of related nitro compounds. It is intended to guide future experimental design
and is not a substitute for empirical data.

 To cite this document: BenchChem. [A Comparative Guide to the Predicted Biological Activity
of 1-Nitropentan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483041#biological-activity-of-1-nitropentan-2-one-
versus-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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